Cas no 899963-30-5 (N'-(2-cyanophenyl)-N-(2-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}ethyl)ethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-(2-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}ethyl)ethanediamide
• CAS No: 899963-30-5
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 5490773
• Update Time: 2025-07-01

N'-(2-cyanophenyl)-N-(2-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}ethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethyl]oxamide
• N'-(2-cyanophenyl)-N-(2-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}ethyl)ethanediamide

• Inchi： 1S/C16H15N5O2S/c17-9-11-3-1-2-4-13(11)20-15(23)14(22)18-6-5-12-10-21-7-8-24-16(21)19-12/h1-4,10H,5-8H2,(H,18,22)(H,20,23)
• InChI Key： GIDZNEWAISYHNE-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2CCSC2=N1)(=O)C(NC1=CC=CC=C1C#N)=O

Additional information on N'-(2-cyanophenyl)-N-(2-{2H,3H-imidazo2,1-b1,3thiazol-6-yl}ethyl)ethanediamide

N'-(2-Cyanophenyl)-N-(2-{2H,3H-Imidazo[2,1-b][1,3]Thiazol-6-Yl}Ethyl)Ethanamide: A Comprehensive Overview

CAS No 899963-30-5 corresponds to the compound known as N'-(2-cyanophenyl)-N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}ethyl)ethanediamide, a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyanophenyl group and an imidazothiazole ring system. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent studies have demonstrated that the synthesis can be optimized using novel catalysts and green chemistry principles, reducing the environmental footprint while maintaining high yields. The imidazothiazole ring system is particularly interesting due to its potential as a bioisostere in medicinal chemistry.

One of the most exciting developments involving this compound is its application in the field of bioconjugation chemistry. Researchers have successfully utilized its reactivity to develop new methods for attaching bioactive molecules to surfaces or other compounds. This has significant implications for the development of biosensors and drug delivery systems.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate activity against certain enzymes involved in neurodegenerative diseases. While more research is needed to fully understand its pharmacokinetics and toxicity profile, these early results are promising and warrant further investigation.

The structural versatility of this compound also makes it an attractive candidate for use in materials science. Its ability to form self-assembled monolayers has been explored for applications in nanotechnology and surface engineering. This property could lead to the development of new materials with tailored electronic or mechanical properties.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide high-resolution data that is essential for accurate characterization and quality control.

In conclusion, CAS No 899963-30-5 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.